Cas no 2580186-92-9 (tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate)

• Product Name: tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate
• CAS No: 2580186-92-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5658754
• PubChem ID: 165889248
• Update Time: 2025-05-24

tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 2580186-92-9
• EN300-27727896
• tert-butyl 2-[5-(aminomethyl)oxolan-3-yl]acetate
• tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(13)5-8-4-9(6-12)14-7-8/h8-9H,4-7,12H2,1-3H3
• InChI Key： CRKBLAWVAYKOSB-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)OC(C)(C)C)CC1CN

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate

Terminating the synthesis of tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate

Terminating the synthesis of tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate involves a series of carefully planned steps to ensure the desired product is obtained with high purity and yield. This compound, with its CAS number 2580186-92-9, is a complex molecule that requires a deep understanding of organic chemistry principles and advanced synthetic techniques. The synthesis begins with the preparation of the oxolane ring, which serves as the core structure for this compound. The oxolane ring is synthesized through a nucleophilic substitution reaction, typically using an appropriate alkoxide base to initiate the ring formation.

Once the oxolane ring is formed, the next step involves introducing the amino group at the 5-position of the ring. This is achieved through amination reactions, where an amine source reacts with the appropriately substituted oxolane derivative. The choice of reagent and reaction conditions is critical at this stage to ensure selective substitution and avoid unwanted side reactions. After successful amination, the intermediate is purified to remove any residual reactants or byproducts.

The final step in the synthesis involves esterification to introduce the tert-butyl group at the 2-position of the molecule. This is typically done using an esterification reaction with tert-butanol in the presence of an acid catalyst. The reaction conditions, such as temperature and solvent choice, are optimized to maximize yield and minimize side reactions. Once the esterification is complete, the product is isolated and purified using techniques such as column chromatography or recrystallization to ensure high purity.

In addition to these synthetic steps, it is essential to characterize the final product thoroughly. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are employed to confirm the structure and purity of tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate. These analyses provide critical information about the molecular structure, functional groups present, and any impurities that may be present.

The successful synthesis of this compound opens up new possibilities for its application in various fields. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and pharmaceutical agents. Researchers are actively exploring its potential in drug delivery systems due to its ability to form stable complexes with other molecules.

In conclusion, terminating the synthesis of tert-butyl 2-5-(aminomethyl)oxolan-3-ylacetate requires meticulous planning, precise execution, and thorough characterization. By following established synthetic protocols and leveraging modern analytical techniques, chemists can successfully produce this complex molecule for use in advanced research and development applications.